Cas no 61966-21-0 (Thiourea, N-(chlorophenyl)-N'-2-pyridinyl-)

Thiourea, N-(chlorophenyl)-N'-2-pyridinyl- structure
61966-21-0 structure
Product Name:Thiourea, N-(chlorophenyl)-N'-2-pyridinyl-
CAS No:61966-21-0
MF:C12H10ClN3S
MW:263.745899677277
CID:462067
PubChem ID:972361
Update Time:2025-04-19

Thiourea, N-(chlorophenyl)-N'-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(chlorophenyl)-N'-2-pyridinyl-
    • 1-(2-chlorophenyl)-3-pyridin-2-ylthiourea
    • NSC695051
    • AKOS002331850
    • 61966-21-0
    • 1-(2-chlorophenyl)-3-(2-pyridyl)thiourea
    • NCI60_034026
    • 1-(2-chlorophenyl)-3-(2-pyridinyl)thiourea
    • MLS000665964
    • SR-01000280121
    • CHEMBL1253185
    • DTXSID20359567
    • NSC-695051
    • N-(2-chlorophenyl)-N'-2-pyridinylthiourea
    • PD178835
    • N-(2-Chlorophenyl)-N'-(2-pyridinyl)thiourea
    • BDBM47541
    • 1-(2-chlorophenyl)-3-pyridin-2-yl-thiourea
    • SR-01000280121-1
    • 1-(2-chlorophenyl)-3-(pyridin-2-yl)thiourea
    • SMR000294655
    • cid_972361
    • HMS2680I19
    • STK164730
    • Inchi: 1S/C12H10ClN3S/c13-9-5-1-2-6-10(9)15-12(17)16-11-7-3-4-8-14-11/h1-8H,(H2,14,15,16,17)
    • InChI Key: ZRDDWFAJQXEXAI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(NC1C=CC=CN=1)=S

Computed Properties

  • Exact Mass: 263.0286
  • Monoisotopic Mass: 263.0283962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • PSA: 36.95
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